Cas no 2171585-42-3 (3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171585-42-3
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6459645
• PubChem ID: 165819652
• Update Time: 2025-10-21

3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171585-42-3
• 3-{[(4-bromophenyl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1540836

• Inchi： 1S/C26H23BrN2O5/c27-17-11-9-16(10-12-17)14-28-25(32)23(13-24(30)31)29-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WOWBIZQGTMRCKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171585-42-3)

The compound 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171585-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a 4-bromophenylmethylcarbamoyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile building block in peptide synthesis and its potential as a modulator of biological targets.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its incorporation into this molecule allows for the efficient synthesis of complex peptides. Recent publications have highlighted the compound's stability under standard SPPS conditions and its compatibility with various coupling reagents. Researchers have successfully employed it in the synthesis of peptide-based therapeutics, demonstrating its potential in the development of novel drugs for conditions such as cancer and infectious diseases.

In addition to its synthetic applications, studies have investigated the biological activity of 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

The pharmacokinetic properties of this compound have also been a subject of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have revealed favorable characteristics, such as good solubility and moderate plasma stability. These properties make it a promising candidate for further preclinical development. However, challenges remain in improving its bioavailability and reducing potential off-target effects, which are currently being addressed through medicinal chemistry optimization.

Recent advancements in analytical techniques have facilitated the characterization of this compound with greater precision. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods have been developed to ensure its purity and stability in various formulations. These analytical tools are critical for quality control in both research and potential industrial-scale production.

In conclusion, 3-{(4-bromophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a multifaceted compound with significant potential in both synthetic chemistry and drug discovery. Ongoing research aims to further elucidate its biological activities and optimize its properties for therapeutic applications. The compound's unique structural features and demonstrated utility underscore its importance in the field of chemical biology and medicinal chemistry.